Cas no 1044764-14-8 (4-(Hexahydro-5-methylpyrrolo3,4-cpyrrol-2(1H)-yl)-benzenamine)

• Product Name: 4-(Hexahydro-5-methylpyrrolo3,4-cpyrrol-2(1H)-yl)-benzenamine
• CAS No: 1044764-14-8
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 3306935
• PubChem ID: 42614436
• Update Time: 2025-11-01

4-(Hexahydro-5-methylpyrrolo3,4-cpyrrol-2(1H)-yl)-benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)benzenamine
• 4-(5-Methylhexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)aniline
• 4-{5-methyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}aniline
• BIKAXNVBMQFCNT-UHFFFAOYSA-N
• AKOS005256879
• 4-(5-Methyl-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-phenylamine
• 4-(2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)aniline
• SCHEMBL2879270
• 1044764-14-8
• M80065
• MFCD09836185
• 4-{5-methyl-hexahydropyrrolo[3,4-c]pyrrol-2-yl}aniline
• 4-(5-Methyl-hexahydro-pyrrolo[3,4-c]pyrrol-2-yl)-phenylamine
• 4-(5-methylhexahydropyrrolo[3,4-c]pyrrol-2-yl)phenylamine
• 4-(Hexahydro-5-methylpyrrolo3,4-cpyrrol-2(1H)-yl)-benzenamine

• Inchi： 1S/C13H19N3/c1-15-6-10-8-16(9-11(10)7-15)13-4-2-12(14)3-5-13/h2-5,10-11H,6-9,14H2,1H3
• InChI Key： BIKAXNVBMQFCNT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)CC2CN(C)CC2C1

Computed Properties

• Exact Mass: 217.157897619Da
• Monoisotopic Mass: 217.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.134

Additional information on 4-(Hexahydro-5-methylpyrrolo3,4-cpyrrol-2(1H)-yl)-benzenamine

Introduction to 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine (CAS No. 1044764-14-8)

4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine, identified by its CAS number 1044764-14-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of polycyclic amines, characterized by its fused ring system consisting of pyrrole and pyrrolidine moieties, which endows it with unique electronic and steric properties. The presence of a methyl substituent at the 5-position of the pyrrolo[3,4-c]pyrrol ring further modulates its chemical behavior, making it a promising candidate for various biochemical applications.

The molecular structure of 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine features a benzenamine moiety linked to the hexahydro-5-methylpyrrolo[3,4-c]pyrrol core. This architecture suggests potential interactions with biological targets due to the combination of aromatic and heterocyclic functionalities. Such structural motifs are frequently explored in drug discovery efforts, as they can facilitate binding to proteins and enzymes involved in critical metabolic pathways.

In recent years, there has been growing interest in polycyclic amine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that compounds with similar scaffolds exhibit properties ranging from antimicrobial to anti-inflammatory effects. The specific arrangement of rings and substituents in 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine may contribute to its ability to modulate biological processes, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a precursor or analog for developing novel therapeutic agents. Researchers have leveraged similar structural frameworks to identify molecules with enhanced efficacy and reduced toxicity compared to existing drugs. The hexahydro substitution pattern, for instance, can influence solubility and metabolic stability, which are crucial factors in drug design. By optimizing these properties, chemists aim to create compounds that exhibit improved pharmacokinetic profiles.

The benzenamine group in 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This versatility makes it an attractive scaffold for medicinal chemists seeking to explore new therapeutic avenues. Additionally, the compound’s complexity suggests it may interact with multiple targets simultaneously, a strategy often employed in multitarget drug discovery programs.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological receptors with high accuracy. These simulations have guided experimental efforts toward optimizing key structural features for better drug-like properties. As a result, compounds such as this one are being evaluated in preclinical studies to assess their potential therapeutic value.

The synthesis of 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine presents unique challenges due to its intricate ring system. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques like transition-metal catalysis and asymmetric synthesis have enabled chemists to access complex scaffolds with high precision. These advances not only enhance the accessibility of the compound but also allow for rapid diversification of its structural analogs.

In the context of drug development, understanding the stereochemistry of 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine is paramount. The stereochemical integrity of polycyclic amine derivatives can critically influence their biological activity and selectivity. Recent studies have highlighted the importance of enantioselective synthesis in producing enantiomerically pure forms of such compounds. This approach ensures that only one enantiomer is evaluated during pharmacological testing, reducing variability and improving experimental reproducibility.

The potential applications of 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in materials science and nanotechnology as well. For instance, derivatives of this compound could be explored as ligands for metal complexes or as building blocks for supramolecular assemblies. Such applications underscore the broad utility of polycyclic amine derivatives in scientific inquiry.

Ethical considerations are also integral to the development and use of compounds like 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine. Researchers must adhere to stringent guidelines regarding safety testing and environmental impact assessments before moving from laboratory-scale synthesis to larger-scale production. Collaborative efforts between chemists, biologists, and regulatory experts ensure that these compounds are developed responsibly and sustainably.

The future prospects for 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine remain bright as new methodologies emerge and interdisciplinary collaborations deepen. Advances in synthetic chemistry will continue to unlock new possibilities for modifying its structure and exploring its biological potential. Meanwhile, computational tools will play an increasingly vital role in predicting and optimizing its pharmacological properties.

In conclusion, 4-(Hexahydro-5-methylpyrrolo[3,4-c]pyrrol-2(1H)-yl)-benzenamine (CAS No. 1044764-14-8) represents a fascinating compound with multifaceted applications in pharmaceutical research and beyond. Its complex architecture offers opportunities for designing novel therapeutics targeting various diseases, while its structural features make it a versatile scaffold for further chemical exploration. As scientific understanding evolves，this compound is poised to contribute significantly to advancements across multiple disciplines.